Cas no 1623904-04-0 (Azetidin-1-yl(2-bromo-5-chlorophenyl)methanone)

Azetidin-1-yl(2-bromo-5-chlorophenyl)methanone is a brominated and chlorinated aromatic ketone featuring an azetidine moiety. This compound is of interest in synthetic organic chemistry, particularly in the development of pharmacologically active molecules due to its heterocyclic and halogenated structure. The presence of both bromine and chlorine substituents enhances its reactivity in cross-coupling reactions, making it a valuable intermediate in medicinal chemistry and material science applications. Its rigid azetidine ring contributes to conformational constraint, which can be leveraged in drug design to improve binding affinity and selectivity. The compound’s well-defined structure allows for precise modifications, facilitating its use in targeted synthetic pathways.

Azetidin-1-yl(2-bromo-5-chlorophenyl)methanone structure

1623904-04-0 structure

Product name:Azetidin-1-yl(2-bromo-5-chlorophenyl)methanone

CAS No:1623904-04-0

MF:C₁₀H₉BrClNO

MW:274.54156088829

CID:4774482

Azetidin-1-yl(2-bromo-5-chlorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

- Azetidin-1-yl(2-bromo-5-chlorophenyl)methanone
- Inchi： 1S/C10H9BrClNO/c11-9-3-2-7(12)6-8(9)10(14)13-4-1-5-13/h2-3,6H,1,4-5H2
- InChI Key： NXPSGVJCIOBBRJ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1C(N1CCC1)=O)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 232
XLogP3: 2.8
Topological Polar Surface Area: 20.3

Azetidin-1-yl(2-bromo-5-chlorophenyl)methanone Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	A197420-125mg	Azetidin-1-yl(2-bromo-5-chlorophenyl)methanone	1623904-04-0		125mg	$ 490.00	2022-06-08
TRC	A197420-250mg	Azetidin-1-yl(2-bromo-5-chlorophenyl)methanone	1623904-04-0		250mg	$ 810.00	2022-06-08

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Additional information on Azetidin-1-yl(2-bromo-5-chlorophenyl)methanone

Comprehensive Overview of Azetidin-1-yl(2-bromo-5-chlorophenyl)methanone (CAS No. 1623904-04-0)

Azetidin-1-yl(2-bromo-5-chlorophenyl)methanone, with the CAS number 1623904-04-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of azetidine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both bromo and chloro substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like Azetidin-1-yl(2-bromo-5-chlorophenyl)methanone has surged due to their role in developing targeted therapies and bioactive molecules. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a hot topic in oncology and inflammation research. The compound's unique structure allows for precise modifications, enabling the creation of highly selective drug candidates.

The synthesis of Azetidin-1-yl(2-bromo-5-chlorophenyl)methanone typically involves multi-step reactions, including amide coupling and halogenation. Its molecular weight and logP value are critical parameters for pharmacokinetic studies, often discussed in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions. These properties align with the growing focus on computational chemistry and AI-driven drug design, which are trending topics in the scientific community.

From an industrial perspective, Azetidin-1-yl(2-bromo-5-chlorophenyl)methanone is utilized in the production of crop protection agents. Its halogenated aromatic structure contributes to the development of pesticides with improved efficacy and environmental safety. This aligns with the global push for sustainable agriculture, a subject frequently searched by stakeholders in the agrochemical sector.

Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize Azetidin-1-yl(2-bromo-5-chlorophenyl)methanone, ensuring high purity and consistency. These methods are integral to quality control protocols, a priority for manufacturers and regulatory bodies. The compound's spectral data is often shared in open-access databases, supporting collaborative research efforts.

In summary, Azetidin-1-yl(2-bromo-5-chlorophenyl)methanone (CAS No. 1623904-04-0) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its relevance to drug discovery and sustainable chemistry positions it as a compound of enduring interest in both academic and industrial settings.